3-methoxy-N-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide

• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol
• IUPAC Name: 3-methoxy-N-(5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)benzamide
• InChI: InChI=1S/C14H13N5O3/c1-8-6-11(20)19-14(15-8)17-13(18-19)16-12(21)9-4-3-5-10(7-9)22-2/h3-7H,1-2H3,(H2,15,16,17,18,21)
• InChI Key: YABZDCMRPPMGJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)N=C(N2)NC(=O)C3=CC(=CC=C3)OC

Description

N-{7-HYDROXY-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}-3-METHOXYBENZAMIDE is a complex organic compound with a unique structure that combines a triazolopyrimidine core with a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{7-HYDROXY-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}-3-METHOXYBENZAMIDE typically involves the reaction of 7-hydroxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine with 3-methoxybenzoyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like triethylamine or pyridine to neutralize the hydrochloric acid byproduct .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

N-{7-HYDROXY-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}-3-METHOXYBENZAMIDE can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or carboxylic acid.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone or carboxylic acid, while reduction of a nitro group can yield an amine.

Scientific Research Applications

N-{7-HYDROXY-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}-3-METHOXYBENZAMIDE has several scientific research applications:

Medicinal Chemistry: It is used as a scaffold for designing inhibitors of enzymes like dihydroorotate dehydrogenase, which has antimalarial activity.

Materials Science: It is used as an additive to study the space charge layer in silver bromide microcrystals.

Biological Research: It is investigated for its pharmacological activity caused by binding to HIV TAR RNA.

Mechanism of Action

The mechanism of action of N-{7-HYDROXY-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}-3-METHOXYBENZAMIDE involves its interaction with specific molecular targets. For example, as a dihydroorotate dehydrogenase inhibitor, it binds to the enzyme’s active site, preventing the conversion of dihydroorotate to orotate, which is a crucial step in pyrimidine biosynthesis . This inhibition disrupts the replication of malarial parasites.

Comparison with Similar Compounds

Similar Compounds

• 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• 6-Methyl-4-hydroxy-1,3,3a,7-tetraazaindene
• 7-Hydroxy-5-methyl-1,3,4-triazaindolizine

Uniqueness

N-{7-HYDROXY-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}-3-METHOXYBENZAMIDE is unique due to its combination of a triazolopyrimidine core with a methoxybenzamide moiety, which imparts distinct chemical properties and biological activities compared to its analogs .